Cas no 2114019-95-1 (Ethyl 2,2-difluoro-3-methanesulfonylpropanoate)

• Product Name: Ethyl 2,2-difluoro-3-methanesulfonylpropanoate
• CAS No: 2114019-95-1
• MF: C₆H₁₀F₂O₄S
• MW: 216.203008174896
• CID: 5844651
• PubChem ID: 165462471
• Update Time: 2025-10-23

Ethyl 2,2-difluoro-3-methanesulfonylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2114019-95-1
• ethyl 2,2-difluoro-3-methanesulfonylpropanoate
• EN300-788405
• Ethyl 2,2-difluoro-3-methanesulfonylpropanoate

• Inchi： 1S/C6H10F2O4S/c1-3-12-5(9)6(7,8)4-13(2,10)11/h3-4H2,1-2H3
• InChI Key： AAAYEFRIWRNAPV-UHFFFAOYSA-N
• SMILES： S(C)(CC(C(=O)OCC)(F)F)(=O)=O

Computed Properties

• Exact Mass: 216.02678629g/mol
• Monoisotopic Mass: 216.02678629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68.8Ų

Additional information on Ethyl 2,2-difluoro-3-methanesulfonylpropanoate

Ethyl 2,2-difluoro-3-methanesulfonylpropanoate (CAS No. 2114019-95-1): A Comprehensive Overview

Ethyl 2,2-difluoro-3-methanesulfonylpropanoate (CAS No. 2114019-95-1) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, presents a promising platform for the development of novel therapeutic agents and advanced materials. Its molecular structure, featuring both fluoro and methanesulfonyl substituents, imparts distinct chemical properties that make it a valuable candidate for various applications.

The significance of Ethyl 2,2-difluoro-3-methanesulfonylpropanoate lies in its versatility and potential utility across multiple domains. In pharmaceutical research, the presence of fluorine atoms is particularly noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and improved pharmacokinetic profiles. This characteristic makes them attractive for drug design and development. Additionally, the methanesulfonyl group contributes to the compound's reactivity and functionalization possibilities, opening doors for further chemical modifications.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for Ethyl 2,2-difluoro-3-methanesulfonylpropanoate. These improvements have not only reduced costs but also enhanced the purity of the compound, making it more suitable for high-throughput screening and industrial applications. The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and minimal byproduct formation.

In the realm of medicinal chemistry, Ethyl 2,2-difluoro-3-methanesulfonylpropanoate has been explored as a key intermediate in the synthesis of various bioactive molecules. Its structural motifs are often incorporated into drug candidates targeting a wide range of diseases, including cancer, inflammation, and infectious disorders. The fluoro substituents can influence both the electronic properties and the solubility of the resulting compounds, which are critical factors in drug efficacy.

The pharmaceutical industry has shown particular interest in fluorinated compounds due to their ability to modulate receptor binding affinities and metabolic pathways. For instance, studies have demonstrated that fluorine atoms can enhance binding interactions between drug molecules and biological targets, leading to improved therapeutic outcomes. This property is particularly relevant for developing small molecule inhibitors and agonists that require high selectivity and potency.

Furthermore, the methanesulfonyl group in Ethyl 2,2-difluoro-3-methanesulfonylpropanoate serves as a versatile handle for further functionalization. It can be readily transformed into other functional groups through nucleophilic substitution reactions, allowing chemists to tailor the compound's properties for specific applications. This flexibility makes it an invaluable building block in synthetic organic chemistry.

Recent research has also highlighted the potential of Ethyl 2,2-difluoro-3-methanesulfonylpropanoate in material science applications. Fluorinated compounds are known for their unique physical properties, such as low friction coefficients and high thermal stability. These characteristics make them suitable for use in advanced polymers, coatings, and electronic materials. The methanesulfonyl group further enhances these properties by providing additional sites for chemical cross-linking and stabilization.

The environmental impact of using fluorinated compounds is another area of growing interest. While these compounds offer numerous benefits in terms of performance and functionality, their environmental persistence must be carefully considered. Efforts are underway to develop more sustainable synthetic routes that minimize the use of hazardous reagents and reduce waste generation. These initiatives align with broader trends in green chemistry aimed at promoting environmentally friendly practices.

In conclusion, Ethyl 2,2-difluoro-3-methanesulfonylpropanoate (CAS No. 2114019-95-1) represents a fascinating compound with diverse applications across pharmaceuticals and materials science. Its unique structural features make it a valuable tool for researchers seeking to develop novel therapeutics and advanced materials. As synthetic methodologies continue to evolve, the potential uses for this compound are expected to expand even further.